Cas no 53308-83-1 (L-NMMA acetate)

• Product Name: L-NMMA acetate
• CAS No: 53308-83-1
• Molecular Formula: C₉H₂₀N₄O₄
• Molecular Weight: 248.27900
• MDL: MFCD00069311
• CID: 371981
• PubChem ID: 24278043

L-NMMA acetate Properties

Names and Identifiers

• Ng-monomethyl-l-arginine acetate
• Nomega-Monomethyl-L-arginine Acetate
• L-NMMA (acetate)
• L-NMMA acetate
• L-NMMA acetate (L-NG-monomethyl Arginine acetate, ANO 1020, Tilarginine Acetate, Targinine Acetate )
• NG-METHYL-L-ARGININE ACETATE
• NG-Monomethyl-L-argi
• ANO 1020
• H-ARG(ME)-OH ACOH
• L-NMMA
• L-NMMA MONOACETATE
• L-NMMA,ACETATE SALT
• NG-ME-L-ARG,ACOH
• NG-Methyl-L-arginine acetate salt
• NG-Monomethyl-L-arginine monoacetate
• NMMA
• NMMA ACETATE SALT
• Nω-Methyl-L-arginine Acetate
• Nω-Monomethyl-L-arginine Acetate
• Tilarginine Acetate
• Nω-Methyl-L-arginine acetate salt
• N5-(Methylamidino)-L-ornithine acetate salt
• NG-Monomethyl-L-arginine acetate salt
• Methylarginine acetate
• 2FL3530AF2
• CAS-53308-83-1
• MLS001401412
• MFCD00069311
• HY-18732A
• Tilarginine acetate [USAN]
• EU-0100750
• MLS002172472
• acetic acid;(2S)-2-amino-5-[(N'-methylcarbamimidoyl)amino]pentanoic acid
• (E)-Nw'-methyl-L-arginine compound with acetic acid (1:1)
• CHEMBL1256175
• D91492
• L-Ornithine, N5-[imino(methylamino)methyl]-[CAS]
• Targinine acetate
• HB1353
• Tox21_500750
• 53308-83-1
• SR-01000597858-1
• NG-METHYLARGININE ACETATE [MI]
• Tox21_113520
• IKPNWIGTWUZCKM-JEDNCBNOSA-N
• NC00055
• NG-MONOMETHYL-L-ARGININEACETATE
• Nomega-Methyl-L-arginine Acetate
• NG-Methyl-L-arginine acetate salt, >=98% (TLC)
• Tilarginine acetate;Methylarginine acetate
• s7920
• L-NG-Monomethylarginine, Acetate Salt (L-NMMA)
• ANO-1020
• CCG-222054
• M 7033
• (2S)-2-Amino-5-((methylcarbamimidoyl)amino)pentanoic acid monoacetate
• H-Arg(Me)-OH.AcOH
• Tilarginine acetate (USAN)
• (2S)-2-Amino-5-[(methylcarbamimidoyl)amino]pentanoic acid monoacetate
• L-ORNITHINE, N(SUP 5)-(IMINO(METHYLAMINO)METHYL)-, MONOACETATE
• SCHEMBL1321022
• Ng-methylarginine acetate
• NCGC00024780-04
• CCG-100805
• N-Omega-monomethyl-L-arginine acetate
• HMS2051M15
• (S)-2-amino-5-(3-methylguanidino)pentanoic acid compound with acetic acid (1:1)
• AKOS024458640
• N5-(Imino(methylamino)methyl)-L-ornithine monoacetate
• UNII-2FL3530AF2
• CS-0014213
• HMS2235N20
• N(G)-Methyl-L-arginine acetate
• Tox21_113578
• DTXSID7045780
• M1365
• C7H16N4O2.CH3CO2H
• L-Ornithine, N5-(imino(methylamino)methyl)-, monoacetate
• SMR000449329
• Q27254685
• NCGC00094091-01
• MLS000758278
• LP00750
• N(omega)-Monomethyl-L-Arginine Acetate
• HMS3262E22
• NCGC00261435-01
• Tox21_111246
• NCGC00024780-01
• D09018
• Nomega-Methyl-L-arginine acetate salt
• SR-01000597858
• DTXCID5025780
• NG-Monomethyl-L-arginine acetate
• 133587-00-5
• DTXSID70872413
• DA-54979
• NG MONOMETHYL L ARGININE; ACETIC ACID
• N5-[Imino(methylamino)methyl]-L-ornithine Acetate; L-NMMA; ANO 1020; Tilarginine Acetate;
• Tilarginine acetate

• MDL： MFCD00069311
• InChIKey： IKPNWIGTWUZCKM-JEDNCBNOSA-N
• Inchi： InChI=1S/C7H16N4O2.C2H4O2/c1-10-7(9)11-4-2-3-5(8)6(12)13;1-2(3)4/h5H,2-4,8H2,1H3,(H,12,13)(H3,9,10,11);1H3,(H,3,4)/t5-;/m0./s1
• SMILES： N[C@@H](CCCNC(NC)=N)C(O)=O.O=C(C)O

Computed Properties

• Exact Mass: 248.14800
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 7
• Monoisotopic Mass: 248.14845513g/mol
• Heavy Atom Count: 17
• Complexity: 224
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: Not determined
• Tautomer Count: 3
• Surface Charge: 17
• Topological Polar Surface Area: 151

Experimental Properties

• LogP: 0.59500
• PSA: 148.53000
• Refractive Index: 1.6300 (estimate)
• Boiling Point: 391.35°C (rough estimate)
• Melting Point: 180-190 °C
• Solubility: H2O: 1 mg/mL, clear, colorless
• Color/Form: powder
• Stability/Shelf Life: Store at - 5°C; Desiccate Recommended
• Solubility: Soluble in water
• Sensitiveness: Sensitive to light and air, easy to absorb moisture
• Specific Rotation: D22 +9.5° (c = 0.10 in water)
• Density: 1.2162 (rough estimate)

Related Categories

• Other Chemical Reagents